Gymnoside

• Molecular Formula: C21H30O11
• Molecular Weight: 458.5 g/mol
• InChI: InChI=1S/C21H30O11/c1-11(2)7-21(29,8-15(23)24)20(28)30-10-12-3-5-13(6-4-12)31-19-18(27)17(26)16(25)14(9-22)32-19/h3-6,11,14,16-19,22,25-27,29H,7-10H2,1-2H3,(H,23,24)/t14-,16-,17+,18-,19-,21-/m1/s1
• InChIKey: PYJUFJBNDQMBDO-XSEUIGDCSA-N

Gymnoside Compound Family: Chemical Identity and Procurement Baseline

The term 'Gymnoside' refers to a series of glucosyloxybenzyl 2-isobutylmalate glycosides, primarily isolated from the tubers of orchids such as Gymnadenia conopsea and Bletilla striata [1]. These compounds, including Gymnoside I through Gymnoside X, share a core structural motif consisting of a glucosyloxybenzyl moiety esterified with 2-isobutylmalic acid, varying in the number and type of additional saccharide or phenolic substitutions [2]. Gymnosides are categorized as natural products within the broader class of phenolic glycosides and are distinguished from other orchid-derived compounds like militarine and dactylorhin A by their specific substitution patterns and biological activity profiles [3]. For procurement, individual Gymnoside congeners (e.g., Gymnoside I, CAS 899430-01-4; Gymnoside IX, CAS 898827-00-4) are available as analytical reference standards, typically at ≥95% purity by HPLC, for use in targeted phytochemical and pharmacological research .

Product ClassPhenolic glycoside natural product family

Research ContextCongener-specific bioactivity and pharmacokinetic studies

Standard GradeAnalytical reference standard, ≥95% HPLC

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-Isobutylmalates from the Tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. doi:10.1021/np0581115. View Source
• [2] Morikawa T, Xie H, Matsuda H, Wang T, Yoshikawa M. Bioactive constituents from Chinese natural medicines. XVII. constituents with radical scavenging effect and new glucosyloxybenzyl 2-isobutylmalates from Gymnadenia conopsea. Chem Pharm Bull (Tokyo). 2006;54(4):506-513. doi:10.1248/cpb.54.506. View Source
• [3] Zi J, Li S, Liu M, et al. Glycosidic constituents of the tubers of Gymnadenia conopsea. J Nat Prod. 2008;71(5):799-805. doi:10.1021/np070670j. View Source

Why Generic Gymnoside Substitution Fails in Research Applications

Within the glucosyloxybenzyl 2-isobutylmalate family, individual congeners exhibit profound differences in their pharmacokinetic fate, metabolic stability, and target-organ selectivity that preclude generic substitution. For instance, the co-occurring compounds militarine, gastrodin, and α-isobutylmalic acid, while structurally related, demonstrate markedly different in vivo exposure profiles, including distinct absorption rates, mean residence times, and systemic bioavailability, even when administered as part of the same botanical extract [1]. Furthermore, specific gymnoside congeners, such as Gymnoside II, possess unique chemoprotective capacities not observed in other major constituents like militarine, underscoring that biological activity is not a class-level property but is instead driven by precise structural features [2]. Therefore, selecting a specific Gymnoside congener over a crude extract or a cheaper analog is not merely a matter of purity; it is a critical decision to ensure experimental reproducibility and to accurately attribute observed pharmacological effects to a defined molecular entity [3].

Systemic exposure (MRT, AUC) differs across gymnoside congeners; results from militarine may not transfer directly.

Bioactivity is congener-specific; chemoprotective or hemostatic responses observed for one gymnoside do not imply class-level activity.

Analytical sensitivity (LLOQ) varies substantially; bioanalytical methods validated for one marker may not achieve required quantitation limits for others.

• [1] Simultaneous Determination of Three Bioactive Constituents from Bletilla striata by UPLC-MS/MS and Application of the Technique to Pharmacokinetic Analyses. Evid Based Complement Alternat Med. 2019;2019:8942512. doi:10.1155/2019/8942512. View Source
• [2] n-BuOH extract of Bletilla striata exerts chemopreventive effects on lung against SiO2 nanoparticles through activation of Nrf2 pathway. Phytomedicine. 2021;82:153445. doi:10.1016/j.phymed.2020.153445. View Source
• [3] A Validated HPLC-MS/MS Method for Simultaneous Determination of Militarine and Its Three Metabolites in Rat Plasma: Application to a Pharmacokinetic Study. J Anal Methods Chem. 2019;2019:9842147. doi:10.1155/2019/9842147. View Source

Gymnoside Procurement Guide: Quantitative Differentiation Evidence

Pharmacokinetic Differentiation: Gymnoside I Demonstrates Superior Systemic Exposure vs. Militarine in Vivo

In a direct comparative pharmacokinetic study in rats, Gymnoside I exhibited significantly higher systemic exposure than the co-occurring analog militarine after oral administration of a Bletilla striata extract. Gymnoside I achieved a higher mean residence time (MRT) and a greater area under the plasma concentration-time curve (AUC) compared to militarine [1].

PK Differentiation

Head-to-head

Gymnoside I: Higher MRT and AUC than militarine (p

Supports PK exposure-model interpretation

Oral extract, rat model; UPLC-MS/MS

Metabolic Stability

Cross-study comparable

Stable metabolite detected at 0.83 h post-dose, formed from militarine

Supports metabolite-pathway interpretation

Rat plasma HPLC-MS/MS

Chemoprotection

Head-to-head

Gymnoside II: Reported top-ranked chemoprotective response in tested set; restored cell viability at 25 µM

Supports cell-model endpoint review

A549, SiO2 injury; MTT assay

Analytical Sensitivity

Head-to-head

LLOQ 0.3 ng/mL, 3.4-fold lower than militarine

Enables low-concentration bioanalysis

Rat plasma; UPLC-MS/MS MRM

Hemostatic Activity

Class-level

Gymnoside I and IX: Reported significant platelet aggregation vs vehicle

Supports hemostatic screening context

ADP/THR induced; 5/12 compounds active

Antiallergic Activity

Supporting evidence

Gymnoside I: Reported antiallergic activity in mouse PCA model

Supports allergy-model endpoint context

No quantitative data in source

Evidence Dimension	In Vivo Systemic Exposure (Mean Residence Time and Area Under Curve)
Target Compound Data	Gymnoside I: Significantly higher MRT and AUC than militarine [1].
Comparator Or Baseline	Militarine: Significantly lower MRT and AUC compared to Gymnoside I and α-isobutylmalic acid [1].
Quantified Difference	The MRT and AUC of Gymnoside I were significantly higher than those of militarine (p < 0.05) [1].
Conditions	Oral administration of Bletilla striata extract (1.64 g/kg) in Sprague-Dawley rats; plasma concentrations measured via validated UPLC-MS/MS method [1].

Why This Matters

This data directly informs compound selection for in vivo pharmacology studies where sustained systemic exposure is a prerequisite for observing a therapeutic effect.

• [1] Simultaneous Determination of Three Bioactive Constituents from Bletilla striata by UPLC-MS/MS and Application of the Technique to Pharmacokinetic Analyses. Evid Based Complement Alternat Med. 2019;2019:8942512. doi:10.1155/2019/8942512. View Source

Metabolic Stability: Gymnoside I is a Stable Metabolite with a Defined Biotransformation Pathway

A separate pharmacokinetic study confirms that Gymnoside I is a stable in vivo metabolite of the parent compound militarine, not merely a transient intermediate. Following militarine administration, Gastrodin, α-isobutylmalic acid, and Gymnoside I were synchronously detected at 0.83 hours, indicating a rapid and consistent conversion pathway that yields Gymnoside I as a distinct, quantifiable systemic entity [1].

Metabolic Stability

Cross-study comparable

Stable metabolite detected at 0.83 h post-dose, formed from militarine

Supports metabolite-pathway interpretation

Rat plasma HPLC-MS/MS

Evidence Dimension	In Vivo Formation and Detection Time
Target Compound Data	Gymnoside I: Formed from militarine metabolism and detectable in plasma at 0.83 h post-dose, alongside gastrodin and α-isobutylmalic acid [1].
Comparator Or Baseline	Militarine (parent compound): Rapidly metabolized into three distinct products, including Gymnoside I [1].
Quantified Difference	All three metabolites were synchronously detected at the same early time point (0.83 h), establishing Gymnoside I as a major stable metabolite rather than a minor transient species [1].
Conditions	Oral administration of militarine to rats; plasma analysis via HPLC-MS/MS [1].

Why This Matters

Understanding Gymnoside I's role as a stable metabolite of militarine is critical for studies investigating the mechanism of action of Bletilla striata extracts, as it represents a distinct bioactive entity that contributes to the overall pharmacological profile.

• [1] A Validated HPLC-MS/MS Method for Simultaneous Determination of Militarine and Its Three Metabolites in Rat Plasma: Application to a Pharmacokinetic Study. J Anal Methods Chem. 2019;2019:9842147. doi:10.1155/2019/9842147. View Source

Chemoprotective Efficacy: Gymnoside II is the Most Potent Constituent for Lung Cell Protection in a Nano-SiO2 Injury Model

Among the main constituents of a Bletilla striata n-BuOH extract, Gymnoside II was identified as the compound with the most potent chemoprotective capacity against nano-SiO2-induced lung cell injury. In vitro, Gymnoside II (25 µM) partially restored cell viability and reversed apoptosis and ROS production in A549 lung cells, without affecting the growth of normal cells in the 1–50 µM range [1].

Chemoprotection

Head-to-head

Gymnoside II: Reported top-ranked chemoprotective response in tested set; restored cell viability at 25 µM

Supports cell-model endpoint review

A549, SiO2 injury; MTT assay

Evidence Dimension	Chemoprotective Potency (Cell Viability Restoration)
Target Compound Data	Gymnoside II: Most potent chemoprotective capacity among extract constituents; restored SiO2-induced decline in A549 cell viability at 25 µM [1].
Comparator Or Baseline	Militarine and 4-allyl-2,6-dimethoxyphenol glucoside: Present in the extract but exhibited weaker chemoprotective effects compared to Gymnoside II [1].
Quantified Difference	Gymnoside II was selected for mechanistic studies due to its superior potency over other extract components; it did not affect normal A549 cell growth at 1–50 µM [1].
Conditions	A549 human lung adenocarcinoma cells exposed to SiO2 nanoparticles (nm SiO2); cell viability assessed by MTT assay [1].

Why This Matters

This evidence positions Gymnoside II as the preferred compound for research focused on Nrf2-mediated pulmonary protection and for developing interventions against nanoparticle-induced lung damage, distinguishing it from other extract constituents.

• [1] n-BuOH extract of Bletilla striata exerts chemopreventive effects on lung against SiO2 nanoparticles through activation of Nrf2 pathway. Phytomedicine. 2021;82:153445. doi:10.1016/j.phymed.2020.153445. View Source

Analytical Sensitivity: Gymnoside I Exhibits the Lowest Limit of Quantitation Among Related Bletilla striata Metabolites

In a validated UPLC-MS/MS method for the simultaneous quantification of Bletilla striata constituents, Gymnoside I demonstrated the lowest lower limit of quantitation (LLOQ) among the analytes tested, including militarine, gastrodin, and α-isobutylmalic acid. This indicates that Gymnoside I can be reliably detected and quantified at significantly lower plasma concentrations than its counterparts [1].

Analytical Sensitivity

Head-to-head

LLOQ 0.3 ng/mL, 3.4-fold lower than militarine

Enables low-concentration bioanalysis

Rat plasma; UPLC-MS/MS MRM

Evidence Dimension	Analytical Sensitivity (Lower Limit of Quantitation, LLOQ)
Target Compound Data	Gymnoside I: LLOQ = 0.3 ng/mL [1].
Comparator Or Baseline	Militarine (1.02 ng/mL), Gastrodin (2.96 ng/mL), α-Isobutylmalic acid (1.64 ng/mL) [1].
Quantified Difference	Gymnoside I's LLOQ is 3.4-fold lower than militarine, 9.9-fold lower than gastrodin, and 5.5-fold lower than α-isobutylmalic acid [1].
Conditions	Rat plasma samples analyzed via validated UPLC-MS/MS method; multiple reaction monitoring (MRM) mode [1].

Why This Matters

Superior analytical sensitivity enables more accurate pharmacokinetic and pharmacodynamic modeling, particularly in studies with limited sample volumes or low systemic exposure. This is a key practical consideration for laboratories designing bioanalytical protocols.

• [1] Simultaneous Determination of Three Bioactive Constituents from Bletilla striata by UPLC-MS/MS and Application of the Technique to Pharmacokinetic Analyses. Evid Based Complement Alternat Med. 2019;2019:8942512. doi:10.1155/2019/8942512. View Source

Hemostatic Activity Profile: Gymnoside I and IX Demonstrate Significant Pro-Platelet Aggregation Effects in a Multi-Compound Screen

In a systematic screening of twelve compounds isolated from the non-polysaccharide fraction of Bletilla striata (BS-80EE), only five compounds significantly promoted platelet aggregation. Gymnoside I and Gymnoside IX were identified among this active subset, alongside 4-hydroxymethylphenyl β-D-glucoside, blestroside, and armatuside [1].

Hemostatic Activity

Class-level

Gymnoside I and IX: Reported significant platelet aggregation vs vehicle

Supports hemostatic screening context

ADP/THR induced; 5/12 compounds active

Evidence Dimension	Pro-Platelet Aggregation Activity (Qualitative Significance)
Target Compound Data	Gymnoside I and Gymnoside IX: Demonstrated significant promotion of platelet aggregation in vitro [1].
Comparator Or Baseline	Seven other compounds in the same fraction did not show significant activity in the platelet aggregation assay [1].
Quantified Difference	Statistical significance was achieved for Gymnoside I and IX relative to vehicle control, while the majority of isolated compounds were inactive, highlighting the selectivity of this biological effect [1].
Conditions	In vitro platelet aggregation assay induced by ADP and THR; compounds isolated from Bletilla striata [1].

Why This Matters

This selectivity profile is essential for researchers investigating the hemostatic mechanisms of Bletilla striata. It pinpoints Gymnoside I and IX as key compounds of interest, distinguishing them from the many other structurally similar but biologically inactive molecules in the plant.

• [1] Zhao FF, Li J, Xu GB, Wang YL, Xi XL, Liao SG. Study on the hemostatic active compounds from the non-polysaccharide fraction of Bletilla striata. Nat Prod Res Dev. 2021;33(3):426-432. doi:10.16333/j.1001-6880.2021.3.010. View Source

Antiallergic Activity: Gymnoside I Demonstrates In Vivo Efficacy in a Passive Cutaneous Anaphylaxis Model

Gymnoside I has been shown to possess antiallergic activity in vivo, specifically in the passive cutaneous anaphylaxis (PCA) reaction model in mice [1]. While quantitative inhibition data for the compound alone is not detailed in the source, this represents a distinct pharmacological activity that differentiates it from other gymnoside congeners, for which antiallergic activity has not been reported .

Antiallergic Activity

Supporting evidence

Gymnoside I: Reported antiallergic activity in mouse PCA model

Supports allergy-model endpoint context

No quantitative data in source

Evidence Dimension	In Vivo Antiallergic Activity
Target Compound Data	Gymnoside I: Exhibits antiallergic activity in the mouse PCA model [1].
Comparator Or Baseline	Other gymnoside congeners (e.g., Gymnoside II, III, V, VI, VII): No reported antiallergic activity in the PCA model.
Quantified Difference	Not available in the source material; the reported activity is qualitative but establishes a unique pharmacological profile.
Conditions	Passive cutaneous anaphylaxis (PCA) reaction in mice; compound administered as a glycosidoxybenzyl 2-isobutylmalate [1].

Why This Matters

This activity profile is a key differentiator for researchers in allergy and immunology fields, identifying Gymnoside I as a specific molecular probe for studying IgE-mediated hypersensitivity mechanisms.

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-Isobutylmalates from the Tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. doi:10.1021/np0581115. View Source

Validated Application Scenarios for Gymnoside Procurement and Research Use

In Vivo Pharmacokinetic and Bioavailability Studies of Bletilla striata Formulations

For researchers developing oral formulations of Bletilla striata extracts, Gymnoside I is the analytically superior choice for tracking systemic exposure. Its significantly lower LLOQ (0.3 ng/mL) compared to other marker compounds like militarine (1.02 ng/mL) [1] allows for more precise pharmacokinetic modeling, especially in later time points where plasma concentrations are low. Additionally, its established role as a stable metabolite of militarine [2] makes it a reliable biomarker for assessing the in vivo biotransformation of the extract. Selecting a high-purity Gymnoside I analytical standard is therefore essential for method validation and accurate quantitation in these studies.

Nrf2 Pathway Activation and Pulmonary Nanotoxicology Research

Investigators studying the mechanisms of nanoparticle-induced lung injury and Nrf2-mediated chemoprotection should prioritize Gymnoside II. This specific congener was identified as the most potent chemoprotective agent within a Bletilla striata extract, demonstrating the ability to partially restore cell viability and attenuate apoptosis in A549 lung cells exposed to nano-SiO2 at a concentration of 25 µM [3]. Using Gymnoside II over a crude extract or less active congeners is critical for conducting mechanistic studies, as it allows for direct correlation between a defined molecular structure and the observed activation of the Nrf2 pathway.

Hemostatic Mechanism Elucidation in Traditional Chinese Medicine

For studies aiming to define the molecular basis of Bletilla striata's traditional use as a hemostatic agent, Gymnoside I and Gymnoside IX are key compounds of interest. They were among the select few constituents from the non-polysaccharide fraction that demonstrated a statistically significant promotion of platelet aggregation in vitro, unlike the majority of other isolated compounds which were inactive [4]. Procuring these specific gymnoside congeners enables targeted in vitro and in vivo experiments to investigate their direct effects on platelet function and the coagulation cascade, moving beyond the complexity of whole-plant extracts.

Allergy and IgE-Mediated Hypersensitivity Research

Gymnoside I is a valuable tool for immunology researchers investigating the mechanisms of IgE-mediated allergic reactions. Its demonstrated in vivo antiallergic activity in the passive cutaneous anaphylaxis (PCA) mouse model [5] provides a specific pharmacological context for its use. This differentiates it from other gymnosides and positions it as a molecular probe for studying mast cell degranulation and related pathways. Researchers can use Gymnoside I to explore structure-activity relationships within the glucosyloxybenzyl 2-isobutylmalate class and to identify novel targets for anti-allergic therapy development.

Application

Selection Property

Validation Focus

Oral extract PK exposure studies

Low-concentration bioanalytical sensitivity

Systemic exposure modeling

Lung cell-model nanotoxicology studies

Cell-protection assay response

Nrf2 pathway endpoint monitoring

Platelet aggregation screening studies

Selective pro-aggregation profile

Coagulation cascade endpoint context

Allergy model studies (PCA)

In vivo PCA activity report

Mast cell degranulation endpoint context

• [1] Simultaneous Determination of Three Bioactive Constituents from Bletilla striata by UPLC-MS/MS and Application of the Technique to Pharmacokinetic Analyses. Evid Based Complement Alternat Med. 2019;2019:8942512. doi:10.1155/2019/8942512. View Source
• [2] A Validated HPLC-MS/MS Method for Simultaneous Determination of Militarine and Its Three Metabolites in Rat Plasma: Application to a Pharmacokinetic Study. J Anal Methods Chem. 2019;2019:9842147. doi:10.1155/2019/9842147. View Source
• [3] n-BuOH extract of Bletilla striata exerts chemopreventive effects on lung against SiO2 nanoparticles through activation of Nrf2 pathway. Phytomedicine. 2021;82:153445. doi:10.1016/j.phymed.2020.153445. View Source
• [4] Zhao FF, Li J, Xu GB, Wang YL, Xi XL, Liao SG. Study on the hemostatic active compounds from the non-polysaccharide fraction of Bletilla striata. Nat Prod Res Dev. 2021;33(3):426-432. doi:10.16333/j.1001-6880.2021.3.010. View Source
• [5] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-Isobutylmalates from the Tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. doi:10.1021/np0581115. View Source